5-(2-Hydroxyphenyl)-3-trifluoromethylphenol

• IUPAC Name: 3-(2-hydroxyphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C13H9F3O2/c14-13(15,16)9-5-8(6-10(17)7-9)11-3-1-2-4-12(11)18/h1-7,17-18H
• InChI Key: DJWITCVKJANBKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CC(=C2)O)C(F)(F)F)O
• Molecular Formula: C13H9F3O2
• DSSTOX Substance ID: DTXSID00686505
• Molecular Weight: 254.20 g/mol
• CAS No.: 1261948-22-4

Description

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol is an organic compound characterized by the presence of a hydroxyphenyl group and a trifluoromethyl group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol typically involves the introduction of the trifluoromethyl group into a phenol derivative. One common method is the electrophilic aromatic substitution reaction, where a trifluoromethylating agent is used to introduce the trifluoromethyl group into the phenol ring. The reaction conditions often include the use of a strong acid catalyst and a suitable solvent to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol may involve large-scale electrophilic aromatic substitution reactions. The process is optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced to form hydroxyphenyl derivatives with different oxidation states.

Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Hydroxyphenyl derivatives.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the development of advanced materials, such as polymers with enhanced thermal stability and chemical resistance.

Mechanism of Action

The mechanism of action of 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol involves its interaction with specific molecular targets. The hydroxyphenyl group can form hydrogen bonds with biological macromolecules, while the trifluoromethyl group can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

5-(2-Hydroxyphenyl)-3-methylphenol: Similar structure but with a methyl group instead of a trifluoromethyl group.

5-(2-Hydroxyphenyl)-3-chlorophenol: Contains a chlorine atom instead of a trifluoromethyl group.

5-(2-Hydroxyphenyl)-3-nitrophenol: Features a nitro group in place of the trifluoromethyl group.

Uniqueness

The presence of the trifluoromethyl group in 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol imparts unique properties, such as increased lipophilicity and metabolic stability, which can enhance its performance in various applications compared to its analogs.